Cas no 879514-74-6 (Cyclopropanol, 1-[2-[bis(phenylmethyl)amino]ethyl]-)

Cyclopropanol, 1-[2-[bis(phenylmethyl)amino]ethyl]-, is a specialized organic compound featuring a cyclopropanol core substituted with a bis(benzyl)aminoethyl group. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the development of pharmacologically active intermediates. The cyclopropanol moiety offers strain-driven reactivity, enabling ring-opening reactions under mild conditions, while the bis(benzyl)aminoethyl side chain enhances solubility and functionalization potential. Its applications include use as a building block in medicinal chemistry for the synthesis of nitrogen-containing heterocycles or as a precursor for advanced ligands in catalysis. The compound’s stability and versatility make it suitable for research in fine chemical synthesis and drug discovery.
Cyclopropanol, 1-[2-[bis(phenylmethyl)amino]ethyl]- structure
879514-74-6 structure
Product Name:Cyclopropanol, 1-[2-[bis(phenylmethyl)amino]ethyl]-
CAS No:879514-74-6
MF:C19H23NO
MW:281.392025232315
MDL:MFCD30378935
CID:1915533
PubChem ID:57457828
Update Time:2025-06-06

Cyclopropanol, 1-[2-[bis(phenylmethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanol, 1-[2-[bis(phenylmethyl)amino]ethyl]-
    • AKOS037629662
    • SCHEMBL1141081
    • 879514-74-6
    • MFCD30378935
    • VXKDQBUZSZGESV-UHFFFAOYSA-N
    • CS-0457746
    • AC7058
    • 1-(2-(Dibenzylamino)ethyl)cyclopropan-1-ol
    • SY046341
    • 1-[2-(dibenzylamino)ethyl]cyclopropanol
    • DB-121225
    • 1-(2-(dibenzylamino)ethyl)cyclopropanol
    • MDL: MFCD30378935
    • Inchi: 1S/C19H23NO/c21-19(11-12-19)13-14-20(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-10,21H,11-16H2
    • InChI Key: VXKDQBUZSZGESV-UHFFFAOYSA-N
    • SMILES: OC1(CCN(CC2C=CC=CC=2)CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 281.177964357Da
  • Monoisotopic Mass: 281.177964357Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 23.5Ų

Cyclopropanol, 1-[2-[bis(phenylmethyl)amino]ethyl]- Pricemore >>

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